- Thiopurine derivative-induced Fpg/Nei DNA glycosylase inhibition: structural, dynamic and functional insights, International Journal of Molecular Sciences, 2020, 21(6),
Cas no 933-80-2 (6-Chloro-2-methylpyrimidine-4,5-diamine)
933-80-2 structure
Product Name:6-Chloro-2-methylpyrimidine-4,5-diamine
CAS No:933-80-2
MF:C5H7ClN4
MW:158.58887887001
MDL:MFCD00234120
CID:797281
PubChem ID:594145
Update Time:2024-10-26
6-Chloro-2-methylpyrimidine-4,5-diamine Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-2-methylpyrimidine-4,5-diamine
- 4,5-Pyrimidinediamine,6-chloro-2-methyl-
- 6-chloro-4,5-diamino-2-methylpyrimidine
- 6-Chloro-2-methyl-4,5-pyrimidinediamine
- SGPFPRGCGZLZPP-UHFFFAOYSA-N
- 4,5-Pyrimidinediamine, 6-chloro-2-methyl-
- 6-chloro-2-methylpyrimidine-4,5-diamin
- 6-chloro-2-methyl-pyrimidine-4,5-diamine
- 4,5-Pyrimidinediamine, 6-chloro-2-methyl-
- 6-Chloro-2-methyl-4,5-pyrimidinediamine (ACI)
- Pyrimidine, 4,5-diamino-6-chloro-2-methyl- (7CI, 8CI)
- C77201
- 933-80-2
- CS-0045785
- EN300-7241089
- MFCD00234120
- DS-15928
- DB-359403
- DTXSID60344053
- SY317160
- AC-907/25004456
- SB57709
- SCHEMBL116212
- AKOS022183071
-
- MDL： MFCD00234120
- Inchi： 1S/C5H7ClN4/c1-2-9-4(6)3(7)5(8)10-2/h7H2,1H3,(H2,8,9,10)
- InChI Key： SGPFPRGCGZLZPP-UHFFFAOYSA-N
- SMILES： ClC1C(N)=C(N)N=C(C)N=1
Computed Properties
- Exact Mass: 158.0359239g/mol
- Monoisotopic Mass: 158.0359239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 6
- XLogP3: 0.5
- Topological Polar Surface Area: 77.8
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 314.3±37.0°C at 760 mmHg
- Flash Point: 143.9±26.5 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
6-Chloro-2-methylpyrimidine-4,5-diamine Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319
- Warning Statement： P261-P305+P351+P338
- Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
6-Chloro-2-methylpyrimidine-4,5-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UY127-1g |
6-Chloro-2-methylpyrimidine-4,5-diamine |
933-80-2 | 95+% | 1g |
3473CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UY127-100mg |
6-Chloro-2-methylpyrimidine-4,5-diamine |
933-80-2 | 95+% | 100mg |
626CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UY127-250mg |
6-Chloro-2-methylpyrimidine-4,5-diamine |
933-80-2 | 95+% | 250mg |
1312CNY | 2021-05-08 | |
| Chemenu | CM255863-1g |
6-Chloro-2-methylpyrimidine-4,5-diamine |
933-80-2 | 95% | 1g |
$355 | 2021-08-04 | |
| Chemenu | CM255863-5g |
6-Chloro-2-methylpyrimidine-4,5-diamine |
933-80-2 | 95% | 5g |
$1066 | 2021-08-04 | |
| Chemenu | CM255863-10g |
6-Chloro-2-methylpyrimidine-4,5-diamine |
933-80-2 | 95% | 10g |
$1636 | 2021-08-04 | |
| TRC | C380095-250mg |
6-Chloro-2-methylpyrimidine-4,5-diamine |
933-80-2 | 250mg |
$207.00 | 2023-05-18 | ||
| TRC | C380095-2.5g |
6-Chloro-2-methylpyrimidine-4,5-diamine |
933-80-2 | 2.5g |
$1642.00 | 2023-05-18 | ||
| eNovation Chemicals LLC | D760445-5g |
4,5-Pyrimidinediamine, 6-chloro-2-methyl- |
933-80-2 | 95+% | 5g |
$260 | 2024-06-06 | |
| eNovation Chemicals LLC | D760445-25g |
4,5-Pyrimidinediamine, 6-chloro-2-methyl- |
933-80-2 | 95+% | 25g |
$840 | 2024-06-06 |
6-Chloro-2-methylpyrimidine-4,5-diamine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Ammonium hydroxide Solvents: Water ; 25 min, 120 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Ethanol ; 4 h, 160 °C
Reference
- Preparation of substituted pyrimidine and pyrimidoindole compounds as anti-tubulin, antimitotic, antitumor, anti-opportunistic agents, dihydrofolate reductase inhibitors, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Isopropanol ; heated
Reference
- Discovery and optimization of novel purines as potent and selective CB2 agonists, Bioorganic & Medicinal Chemistry Letters, 2012, 22(15), 4962-4966
Production Method 4
Reaction Conditions
1.1 Reagents: Diisopropylethylamine , Ammonia Solvents: Isopropanol ; 16 h, 150 °C; 150 °C → rt
Reference
- Preparation of purine compounds as CB2 agonists for the treatment of pain, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Water ; overnight, 120 °C
Reference
- N8-Glycosylated 8-Azapurine and Methylated Purine Nucleobases: Synthesis and Study of Base Pairing Properties, Journal of Organic Chemistry, 2019, 84(21), 13394-13409
Production Method 6
Reaction Conditions
1.1 Reagents: Ammonia ; 4 h, 120 °C
Reference
- Preparation of 6-substituted-9H-purine derivatives for the treatment and prevention of cancer, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Isopropanol ; 16 h, 150 °C
Reference
- Pteridines as fungicides, insecticides and antiparasitics and their preparation and use in agricultural and veterinary fields, United States, , ,
Production Method 8
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Water ; 10 min, 100 °C; 100 °C → 70 °C; overnight, 70 °C
Reference
- Preparation of substituted purine compounds as CRF1 receptor antagonists, World Intellectual Property Organization, , ,
Production Method 9
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Ethanol ; 18 °C; 13.5 h, 15 psi, 120 °C
Reference
- Preparation of heterocyclic compounds as transglutaminase 2 inhibitors, World Intellectual Property Organization, , ,
Production Method 10
Reaction Conditions
1.1 Reagents: Ammonium hydroxide Solvents: Water ; 18 h, 120 °C
Reference
- Compositions and methods using the same for treatment of neurodegenerative and mitochondrial disease, World Intellectual Property Organization, , ,
Production Method 11
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Isopropanol ; 18 h, 150 °C
Reference
- Pyrrolopyridines and related compounds as Tank-binding kinase inhibitors and their preparation, United States, , ,
Production Method 12
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Water ; overnight, 100 °C
Reference
- Preparation of purinamine compounds treatment of neurodegenerative and mitochondrial disease, World Intellectual Property Organization, , ,
Production Method 13
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Water ; 25 min, 120 °C
Reference
- Structure-Based Design of a Novel Series of Potent, Selective Inhibitors of the Class I Phosphatidylinositol 3-Kinases, Journal of Medicinal Chemistry, 2012, 55(11), 5188-5219
Production Method 14
Reaction Conditions
1.1 Reagents: Ammonium hydroxide ; 25 min, 120 °C; 120 °C → rt
Reference
- Preparation of heteroaryl compounds as PIKK inhibitors for the treatment of cancer, World Intellectual Property Organization, , ,
Production Method 15
Reaction Conditions
1.1 Reagents: Ammonium hydroxide ; 25 min, 120 °C; 120 °C → rt
Reference
- Preparation of 3-azaheterocyclyl-N-(substituted monocyclyl or bicyclyl)pyridine-2-amines and analogs as PI3 kinase and/or mTOR inhibitors for treating cancers, United States, , ,
Production Method 16
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Methanol ; rt → 100 °C; 12 h, 100 °C; 100 °C → rt; 2 h, rt
Reference
- Preparation of imidazopyrimidines as modulators of transient receptor potential TRPV1 channel proteins., United States, , ,
6-Chloro-2-methylpyrimidine-4,5-diamine Raw materials
6-Chloro-2-methylpyrimidine-4,5-diamine Preparation Products
6-Chloro-2-methylpyrimidine-4,5-diamine Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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